AbstractThe results of analytical studies of Primorye coals and their combustion products are presented. Valuable impurity elements were detected in coals, fly ash, and slag, whose concentrations reached minimum industrial ore levels. The regularities of the transition of impurity elements of coals from brown coal deposits in Primorye (the Pavlovsk, Bikinsk (Nizhne-Bikinsk), and Shkotovsk deposits) were found. The volumes of emissions of various metals into the atmosphere and the environment were determined.

AbstractCoal gangue was the rock associated with coal mining. The combustion efficiency of coal gangue in thermal power plants was limited by its low calorific value and incombustibility. In this paper, coal gangue was made into particles of about 2–10 mm, and its isothermal pyrolysis characteristics under the N2 atmosphere were analyzed by a self-made pyrolysis device. On this basis, the kinetic mechanism of isothermal pyrolysis was also studied. The results showed that the overall content of C, H, and O was around 55%, and the percentage of S was 3.33% in the coal gangue, indicating the mineral content was relatively high, and desulfurization treatment should be carried out before utilization. Under isothermal conditions, the residence time of rapid pyrolysis was about 1000–2000 s, and the most suitable pyrolysis temperature range was around 750–800°C. In addition, different sizes had little effect on the pyrolysis efficiency of coal gangue. Kinetic studies also showed that the first-order kinetic model correctly reflects the pyrolysis mechanism of coal gangue under isothermal conditions. The pyrolysis kinetic parameters of coal gangue were obtained from this model, with an activation energy of 71.7 kJ/mol and a pre-exponential factor of 31.34 s–1, which were consistent with the reference values. As a result, our research offered a solid foundation for both the accurate computation of coal gangue pyrolysis’ kinetic characteristics and its effective utilization.

AbstractData on the elemental and radionuclide (40K, 137Сs, and U- and Th-series radionuclides) composition of the samples of coal, bottom ash, and fly ash from the largest thermal power plant TPP-4 located in Ulaanbaatar (Mongolia) and soil and plants samples in the area of this TPP are reported. Analytical determinations were carried out using X-ray fluorescence, gamma-activation, and gamma-spectrometric analysis. It was found that the coals used were enriched in toxic trace elements; elements such as V, Zn, As, Pb, Bi, Th, U, and natural radionuclides, including 210Pb, were significantly concentrated in the ash fractions, as compared to the initial fuel. The degree of soil contamination, the radiation hazard of the TPP impact for the population, and the level of potential hazard (material’s hazard class) of ash and slag waste were evaluated. It was recommended to perform regular monitoring.

AbstractThe results of a study of the effect of mechanical energy on the properties of humic acids in the course of mechanical processing of oxidized coal in a planetary mill are presented. It is shown that, upon the mechanical action on coal in the presence of alkaline and oxidizing alkaline reagents in a planetary-type mill with steel balls used as grinding bodies, the yield of humic acids increased by 25–33%; the molecular weight decreased and the concentration of functional groups increased in comparison with those of humic acids obtained by mechanical processing with ceramic balls. A change in the density of balls affects the mechanics of their motion and the amount of energy during the fall.

AbstractA procedure based on the modification of the Mendeleev formula and the calculation of chemical equilibrium in an initial mixture is proposed for estimating the heat of combustion of sewage sludge (SWS) under conditions of lack of air. The equilibrium composition of a mixture is proposed to be calculated on the basis of applied programs or chemical equilibrium equations. For the second method, the initial equations and methods for their solution are given. Thus, two cases are considered. The first case is the absence of carbon from the equilibrium mixture and the second is the presence of carbon in the equilibrium mixture. A procedure is proposed for calculating an air deficiency coefficient at which carbon begins to appear in an equilibrium mixture. Test calculations were carried out for dry and wet SWS at a combustion temperature of 700°C using the NASA program and based on chemical equilibrium equations. A comparison between the calculation results obtained by both methods showed satisfactory agreement. For illustration, the calorific value of SWS was calculated at 700°C and an air deficiency coefficient of 0.5–1. The procedure can be used for fuels in which the contribution of sulfur to the heat of combustion of the fuel can be neglected.

AbstractThe formation of metal-bearing coalfields of the Raichikhinskoe deposit in the conjugation zone of distributive provinces of the Bureya uplift and coal-accumulation areas of the Zeya–Bureya sedimentary basin was studied. It was established that it occurred under conditions of the successive extraction of ore components from weathering crusts of the Bureya uplift, transportation, and unloading in the paleodelta of the Bureya River. These processes proceeded synchronously with volcanic activity in the Sikhote-Alin orogenic belt, which is associated with the supply of volcanic ash. The association of these events made it possible to distinguish two types of enrichment of the Raichikha coals in rare earth elements and yttrium (REY): terrigenous with the supply of REY by surface waters and combined terrigenous volcanogenic associated with the shedding and leaching of acidic and alkaline volcanic ash. The cerium group lanthanides predominate in coals and their combustion products. The largest fraction of REY was contained in fly ash (0.11% on a total weight basis). The mechanisms of accumulation of ore components at the stage of peat deposits are considered from the standpoint of the localization of trace ore components as clastogenic mineral forms and under the conditions of interaction of ore solutions with the organic environment of peat bogs. The quality of REY was assessed, and the most enriched sections of the Verkhnii layer were identified. Prospects for the extraction of lanthanides from coal are considered from the standpoint of the possible recovery of a number of rare, nonferrous, and noble metals in this process.

Abstract—The tests of fossil coal sampled in the Pechora Basin determine the chemical oxygen absorption activity U(25), thermal stability of molecular structure (by the TGA method) and microstructural nonuniformity of coal using the complex–entropy analysis. It is found that distinguishing between coals liable and unliable to spontaneous combustion by the criterion U(25) may be wrong. The thermographic analysis and studies of thermograms in the temperature range of 130–250 °С ensures more reliable identification of coal liable to spontaneous combustion The scanning electron microscopy images (1000-fold magnification) show that the propensity to spontaneous combustion of coal depends on the orderliness of the coal microstructure, which is assumed as the key governing factor in this case.

AbstractThe carbonization of carbohydrates (glucose, sucrose, and starch) in an inert gas atmosphere of argon and under the action of calcium chloride and iron(III) chloride additives was studied. It was established that the addition of calcium and iron(III) chlorides exerted a peculiar catalytic effect on the carbonization process. Carbon production can be carried out at lower temperatures to 200°С. In traditional methods of synthesis, carbonization upon the decomposition of carbohydrates occurs at temperatures of 300–800°C. It was found that the process of carbon production was accompanied by the release of heat, which was confirmed by thermodynamic calculations of the chemical reaction of carbon production and experimental studies of the carbonization of carbohydrates by differential scanning calorimetry. A regular decrease in the yield of carbon, as compared to a maximum theoretically possible one, was observed in the order glucose > sucrose > starch. It was established that the heat of combustion of carbon obtained upon the carbonization of carbohydrates under the action calcium and iron chlorides reached 34 MJ/kg or more due to the presence of structural fragments that do not occupy energetically favorable positions compared to the graphite structure. The presence of the structural fragments of carbon was established by X-ray phase analysis of powder diffraction patterns.

AbstractTo produce coal with a high ash fusion temperature (AFT) as the raw material for gasification, the addition of fluxes is often adopted. In this paper, the ash chemistry of coals from the Huainan–Huaibei mining area (Zhuji and Taoyuan) was analysed to investigate the mechanisms of the composition modulation and, subsequently, the ash melting behaviour of coals with high-ash melting points in relation to non-pure matter fluxes. The chemical composition of the mixed ash was studied via X-ray powder diffractometry using normalised reference intensity ratio software, with the mineral transformation behaviour obtained using a scanning electron microscope analyser equipped with an energy-dispersive X-ray spectrometer and summarised using FactSage8.1 software analysis. For coals from Taoyuan and Zhuji, which have high silica–aluminium oxide content, the AFTs were significantly reduced when flux additions of 6% were used to meet the requirements of the entrained flow gasifier. To balance the gasification requirements and the controlled addition, the optimum addition level for the two high-ash-melting-point coals is 5–6%. The increase in flux addition leads to the conversion of high-melting-point mullite, sillimanite and quartz to amorphous materials, which reduces the corresponding AFTs, with the amorphous materials subsequently producing a liquid phase with a content that reflects the change in AFT.

AbstractThe cracking of oil shale from the Kashpir deposit was studied at various temperatures (425, 450, and 475°C) and process durations (40, 60, 80, and 100 min.). It was shown that the highest yields of liquid products and oils in their composition were achieved at a cracking temperature of 450°C and a duration of 100 min. An increase in the temperature and duration of cracking led to an increase in the concentration of С1–С5 hydrocarbons in the gaseous products by a factor of 2–5. Oils isolated from the liquid products of oil shale cracking consisted of 30–45% polycyclic aromatic hydrocarbons. It was established that an increase in the temperature and duration of cracking led to an increase in the concentration of IBP–360°C fractions in the composition of liquid products.